5,6,7-Trimethyl-1,8-naphthyridine-3-carboxylic acid
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Overview
Description
5,6,7-Trimethyl-1,8-naphthyridine-3-carboxylic acid: is a heterocyclic compound belonging to the naphthyridine family This compound is characterized by its three methyl groups attached to the naphthyridine ring, which is a fused bicyclic structure containing nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions:
Multicomponent Reactions: One of the efficient methods to synthesize 1,8-naphthyridines, including 5,6,7-Trimethyl-1,8-naphthyridine-3-carboxylic acid, is through multicomponent reactions.
Friedländer Approach: This method involves the cyclization of 2-aminopyridine derivatives with carbonyl compounds under acidic or basic conditions.
Metal-Catalyzed Synthesis: The use of metal catalysts, such as iridium, can facilitate the dehydrogenative coupling of (2-aminopyridin-3-yl)methanol and secondary alcohols to form 1,8-naphthyridines.
Industrial Production Methods: Industrial production methods for this compound typically involve scalable versions of the synthetic routes mentioned above, with optimizations for yield, purity, and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of carboxylic acids or ketones.
Reduction: Reduction of the carboxylic acid group can yield alcohol derivatives.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the naphthyridine ring.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide.
Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.
Substitution: Halogenating agents, nucleophiles like amines or thiols.
Major Products:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohol derivatives.
Substitution: Formation of substituted naphthyridine derivatives.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 5,6,7-Trimethyl-1,8-naphthyridine-3-carboxylic acid involves its interaction with molecular targets such as enzymes or receptors. For instance, derivatives of 1,8-naphthyridines are known to inhibit DNA gyrase, an enzyme crucial for bacterial DNA replication . This inhibition disrupts the DNA replication process, leading to antibacterial effects.
Comparison with Similar Compounds
- 1,5-Naphthyridine-3-carboxylic acid
- 5,6,7-Trimethyl-1,8-naphthyridine-2-amine
- 5,6,7,8-Tetrahydro-1,5-naphthyridine-3-carboxylic acid
Uniqueness: 5,6,7-Trimethyl-1,8-naphthyridine-3-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. The presence of three methyl groups and a carboxylic acid group makes it a versatile intermediate in synthetic chemistry and a potential candidate for drug development.
Properties
Molecular Formula |
C12H12N2O2 |
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Molecular Weight |
216.24 g/mol |
IUPAC Name |
5,6,7-trimethyl-1,8-naphthyridine-3-carboxylic acid |
InChI |
InChI=1S/C12H12N2O2/c1-6-7(2)10-4-9(12(15)16)5-13-11(10)14-8(6)3/h4-5H,1-3H3,(H,15,16) |
InChI Key |
QOQGGLLIBRVZLW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(N=CC(=C2)C(=O)O)N=C1C)C |
Origin of Product |
United States |
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